Cas no 63619-54-5 (4-Bromo-4'-butyl-1,1'-biphenyl)

4-Bromo-4'-butyl-1,1'-biphenyl structure
63619-54-5 structure
Product Name:4-Bromo-4'-butyl-1,1'-biphenyl
CAS No:63619-54-5
MF:C16H17Br
MW:289.210183858871
MDL:MFCD11977251
CID:819945
PubChem ID:15738138
Update Time:2025-04-19

4-Bromo-4'-butyl-1,1'-biphenyl Chemical and Physical Properties

Names and Identifiers

    • 4-Bromo-4'-butyl-1,1'-biphenyl
    • 4'-BROMO-4-BUTYL-BIPHENYL
    • 4-Bromo-4'-butylbiphenyl
    • 1,1'-Biphenyl, 4-bromo-4'-butyl-
    • 4-bromo-4'-(n-butyl)-2,2'-biphenyl
    • 4-Butyl-4'-bromobiphenyl
    • ANW-67600
    • CTK1I6263
    • SureCN2050263
    • 4'-Butyl-4-bromobiphenyl
    • 4-BROMO-4'-N-BUTYL-1,1'-BIPHENYL
    • C16H17Br
    • 1-bromo-4-(4-butylphenyl)benzene
    • 9711AB
    • AS04528
    • BC005279
    • ST2405634
    • AX8236958
    • 1,1-BIPHENYL, 4-BROMO-4-BUTYL-
    • A8759
    • 619B545
    • F16576
    • DS-18346
    • SCHEMBL2050263
    • AKOS015902055
    • MFCD11977251
    • DTXSID70577714
    • 63619-54-5
    • 1,1'-Biphenyl,4-bromo-4'-butyl-
    • CS-0152347
    • MDL: MFCD11977251
    • Inchi: 1S/C16H17Br/c1-2-3-4-13-5-7-14(8-6-13)15-9-11-16(17)12-10-15/h5-12H,2-4H2,1H3
    • InChI Key: KAWPTSPOSZBAHH-UHFFFAOYSA-N
    • SMILES: BrC1C=CC(=CC=1)C1C=CC(=CC=1)CCCC

Computed Properties

  • Exact Mass: 288.05141
  • Monoisotopic Mass: 288.05136g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 4
  • Complexity: 198
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 6
  • Topological Polar Surface Area: 0

Experimental Properties

  • Density: 1.221
  • PSA: 0

4-Bromo-4'-butyl-1,1'-biphenyl Pricemore >>

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